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Compound of Interest

Compound Name: Calcium bromate

Cat. No.: B156135

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of calcium bromate
from calcium hydroxide. It covers the core chemical principles, detailed experimental protocols,
and data-driven insights to facilitate the production and purification of this important oxidizing
agent.

Introduction

Calcium bromate, Ca(BrOs)z, is a strong oxidizing agent used in various industrial
applications, including as a dough conditioner in the baking industry and in the manufacturing
of certain explosives. For pharmaceutical and research applications, the synthesis of high-
purity calcium bromate is essential. This document outlines a primary synthesis route
involving the reaction of calcium hydroxide with elemental bromine.

Chemical Principles

The synthesis of calcium bromate from calcium hydroxide and bromine is a disproportionation
reaction. In this process, elemental bromine (oxidation state 0) is simultaneously oxidized to
bromate (oxidation state +5) and reduced to bromide (oxidation state -1) in an alkaline medium
provided by calcium hydroxide.

The overall balanced chemical equation for this reaction is:
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6 Ca(OH)2 + 6 Br= — Ca(BrOs)2 + 5 CaBr2 + 6 H20

As the equation indicates, a significant amount of calcium bromide is produced as a byproduct.

The successful synthesis of pure calcium bromate, therefore, heavily relies on an efficient

separation and purification process. The reaction is believed to proceed through the formation

of an unstable intermediate, calcium hypobromite (Ca(BrO)z), which then disproportionates

upon heating to yield the desired calcium bromate and calcium bromide.

Physicochemical Data

A thorough understanding of the physical and chemical properties of the reactants and

products is critical for process design and optimization.

Decomposit
Molar Mass Melting ion
Compound Formula Appearance )
(glmol) Point (°C) Temperatur
e (°C)
Calcium ) 580 (loses
] Ca(OH)2 74.093 White powder
Hydroxide water)
Reddish-
Bromine Br2 159.808 brown fuming  -7.2
liquid
Calcium White
Ca(BrOs)z-Hz o
Bromate 313.90 monoclinic >180[1]
Monohydrate crystals
) White
Calcium _
) CaBr2 199.89 hygroscopic 730
Bromide

powder

Table 1: Physical Properties of Key Compounds

The significant difference in the solubility of calcium bromate and calcium bromide in water is

the cornerstone of the purification strategy.
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Solubility of Ca(BrOs)2 ( Solubility of CaBr2 ( g/100
Temperature (°C)
g/100 mL) mL)
0 ~2.5 (estimated from curve) 125
20 230[1] 143
100 ~70 (estimated from curve) 312

Table 2: Solubility of Calcium Bromate and Calcium Bromide in Water

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis and purification of
calcium bromate.

Synthesis of Crude Calcium Bromate

This procedure outlines the initial reaction to produce a mixture of calcium bromate and
calcium bromide.

Materials:

e Calcium Hydroxide (Ca(OH)2)
e Liquid Bromine (Brz2)

« Distilled Water

Equipment:

Three-neck round-bottom flask

Heating mantle with magnetic stirrer

Dropping funnel

Condenser

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.guidechem.com/question/what-is-calcium-bromate-and-it-id121003.html
https://www.benchchem.com/product/b156135?utm_src=pdf-body
https://www.benchchem.com/product/b156135?utm_src=pdf-body
https://www.benchchem.com/product/b156135?utm_src=pdf-body
https://www.benchchem.com/product/b156135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Thermometer
e Buchner funnel and filter paper
Procedure:

o Prepare a suspension of calcium hydroxide in distilled water in the three-neck round-bottom
flask. A typical concentration is a 10-15% (w/v) suspension.

e Heat the suspension to 70-80°C with vigorous stirring.

e Slowly add liquid bromine to the heated suspension via the dropping funnel over a period of
1-2 hours. The reaction is exothermic, and the addition rate should be controlled to maintain
the temperature within the desired range.

» After the addition of bromine is complete, continue heating and stirring the mixture at 80-
90°C for an additional 2-3 hours to ensure the complete disproportionation of the calcium
hypobromite intermediate.

 Allow the reaction mixture to cool to room temperature.

« Filter the hot solution to remove any unreacted calcium hydroxide and other insoluble
impurities. The resulting filtrate is a solution containing both calcium bromate and calcium
bromide.

Purification by Fractional Crystallization

This protocol leverages the differential solubility of calcium bromate and calcium bromide to
isolate the desired product.

Procedure:

» Take the filtrate obtained from the synthesis step and concentrate it by heating to evaporate
a portion of the water. The solution should be concentrated until signs of crystal formation
are observed upon cooling a small sample.

e Slowly cool the concentrated solution to room temperature, and then further cool it in an ice
bath (0-5°C).
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e Calcium bromate, being less soluble at lower temperatures, will preferentially crystallize out
of the solution.

o Collect the precipitated crystals by vacuum filtration using a Buchner funnel.

» Wash the crystals with a small amount of ice-cold distilled water to remove any adhering
mother liquor rich in calcium bromide.

» For higher purity, the collected crystals can be recrystallized by dissolving them in a
minimum amount of hot distilled water and then repeating the cooling and filtration process.

» Dry the purified calcium bromate crystals in an oven at 100-120°C to a constant weight.
The final product is typically the monohydrate, Ca(BrOs)z-H20.

Process Visualization

The following diagrams illustrate the chemical reaction pathway and the experimental workflow.

Chemical Reaction Pathway for Calcium Bromate Synthesis
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Caption: Reaction pathway from calcium hydroxide and bromine to calcium bromate.

Experimental Workflow for Calcium Bromate Synthesis and Purification

Synt

hesis

Prepare Ca(OH)2 Suspension

\

Add Brz at 70-80°C

\

Heat at

80-90°C

\

Cool to Room Temperature

\

Filter Hot Solution

Purifi
A

cation
/

Concentrate Filtrate

Fractional C

rystallization

\

Collect Crystals

\

Wash with Cold H20

\

Dry Crystals

Pure Calcium Bromate
Ca(BrOs)2-H20

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b156135?utm_src=pdf-body-img
https://www.benchchem.com/product/b156135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Step-by-step workflow for calcium bromate synthesis and purification.

Safety Considerations

e Bromine: is highly toxic, corrosive, and has a high vapor pressure. All manipulations
involving liquid bromine should be conducted in a well-ventilated fume hood with appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

o Calcium Hydroxide: is a corrosive solid and can cause skin and eye irritation. Avoid
inhalation of dust and direct contact.

o Calcium Bromate: is a strong oxidizing agent and can accelerate the combustion of other
materials. It should be stored away from combustible materials.

o Reaction: The reaction between bromine and calcium hydroxide is exothermic. Proper
temperature control is crucial to prevent uncontrolled boiling and release of bromine vapors.

Conclusion

The synthesis of calcium bromate from calcium hydroxide and bromine is a feasible laboratory
and industrial process. The main challenge lies in the effective separation of the desired
product from the significant amount of calcium bromide byproduct. A carefully controlled
fractional crystallization, based on the differential solubility of the two salts, is an effective
method for purification. The protocols and data presented in this guide provide a solid
foundation for researchers and professionals to produce high-purity calcium bromate for their
specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis of Calcium Bromate from Calcium Hydroxide:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156135#calcium-bromate-synthesis-from-calcium-
hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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